Cas no 591735-23-8 (1-(4-iodo-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol)

• Product Name: 1-(4-iodo-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
• CAS No: 591735-23-8
• MF: C₁₁H₈F₃IN₂O
• MW: 368.093705177307
• CID: 6434509
• PubChem ID: 1003669
• Update Time: 2025-05-22

1-(4-iodo-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• IDI1_023181
• SCHEMBL5334973
• BRD-K83238219-001-01-6
• AKOS000446078
• 591735-23-8
• EU-0049188
• 2-(4-iodo-2-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-one
• HMS1487P13
• RDXDIPPVTHMTNU-UHFFFAOYSA-N
• 1-(4-iodo-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
• ChemDiv3_005271
• AN-988/41693095

• Inchi： 1S/C11H8F3IN2O/c1-6-4-7(15)2-3-8(6)17-10(18)5-9(16-17)11(12,13)14/h2-5,18H,1H3
• InChI Key： IHTWJVSRUXRRPM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C=C2C)I)C(O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 367.96334g/mol
• Monoisotopic Mass: 367.96334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-iodo-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol

Introduction to 1-(4-Iodo-2-Methylphenyl)-3-(Trifluoromethyl)-1H-Pyrazol-5-Ol (CAS No. 591735-23-8)

The compound 1-(4-iodo-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 591735-23-8) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of a trifluoromethyl group and an iodo-substituted aromatic ring introduces unique electronic and steric properties, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and anticancer drugs. The trifluoromethyl group is known to enhance lipophilicity and stability, while the iodo group facilitates further functionalization through nucleophilic substitution reactions. These properties make 1-(4-iodo-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol a versatile building block in medicinal chemistry.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes the formation of the pyrazole ring followed by substitution reactions to introduce the trifluoromethyl and iodo groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to streamline the introduction of the iodo group onto the aromatic ring.

The pharmacological activity of 1-(4-iodo-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol has been extensively studied in vitro. Experimental data suggest that this compound exhibits moderate inhibitory effects on certain kinases, making it a promising lead compound for drug discovery programs targeting diseases such as cancer and inflammatory disorders. Furthermore, its ability to modulate cellular signaling pathways has been documented in recent preclinical studies.

In terms of applications beyond medicine, this compound has also been investigated for its potential use in materials science. The unique electronic properties imparted by the trifluoromethyl group make it a candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its ability to act as an electron-deficient acceptor material in organic photovoltaic devices, demonstrating moderate performance under standard testing conditions.

Looking ahead, ongoing research is focused on optimizing the chemical properties of 1-(4-iodo-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol to enhance its bioavailability and efficacy. Novel synthetic routes are being developed to introduce additional functional groups or modify existing ones for tailored applications. Additionally, computational chemistry tools are being employed to predict its interaction with biological targets, aiding in rational drug design efforts.

In conclusion, 1-(4-iido-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-l (CAS No. 591735-CAS No 591735-CAS No 591735-CAS No 591738) stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key molecule for future innovations in chemistry and pharmacology.